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Compound of Interest

Compound Name: 3-Ethyl-4-methyl-2-pentene

Cat. No.: B028158

Essential Safety and Handling Guide for 3-Ethyl-
4-methyl-2-pentene

This guide provides comprehensive safety protocols and operational directives for the handling
of 3-Ethyl-4-methyl-2-pentene. Designed for researchers, scientists, and drug development
professionals, this document synthesizes critical safety information with practical, field-tested
procedures to ensure the well-being of laboratory personnel and the integrity of research.

Understanding the Hazard: Chemical Profile

Before handling any chemical, a thorough understanding of its properties is paramount. 3-
Ethyl-4-methyl-2-pentene is a volatile and flammable organic compound.[1][2] Its key
characteristics are summarized below.
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Property Value Source
Molecular Formula C8H16 [3]
Appearance Liquid [4]

Highly flammable liquid and
vapor.[1][2] Causes skin and
serious eye irritation.[1][2] Ma
Hazards Y ) ] _[ ]_[ IMay [11[2]
cause respiratory irritation.[1]
[2] May be fatal if swallowed

and enters airways.[1]

Personal Protective Equipment (PPE): Your First
Line of Defense

The cornerstone of safe chemical handling is the correct and consistent use of Personal
Protective Equipment (PPE). The selection of PPE is not arbitrary; it is a carefully considered
decision based on the specific hazards posed by the chemical. For 3-Ethyl-4-methyl-2-
pentene, the following PPE is mandatory.

PPE Selection Framework
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4 )

Mandatory PPE

Chemical Safety Goggles
Requires / Face Shield

Hazard Assessment | Regires Nitrile or Neoprene Gloves

(Double-gloving recommended)
FICSES Flammable Liquid
3-Ethyl-4-methyl-2-pentene Skin/Eye/Respiratory Irritant
Aspiration Hazard

| ) Requires Flame-Resistant Lab Coat
Long Pants, Closed-toe Shoes

J

Requires
(if not in fume hood)

NIOSH-approved Respirator

(Organic Vapor Cartridge)
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. Non-metal containers
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Iffapplicable
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Perform Experimental Work

:

Securely Close Containers

(Clean Work Area)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-ethyl-4-methyl-2-pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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